Cas no 106817-49-6 (Octanenitrile, 2-hydroxy-, (S)-)
106817-49-6 structure
Product Name:Octanenitrile, 2-hydroxy-, (S)-
CAS No:106817-49-6
MF:C8H15NO
MW:141.210802316666
CID:1181313
Update Time:2024-08-05
Octanenitrile, 2-hydroxy-, (S)- Chemical and Physical Properties
Names and Identifiers
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- Octanenitrile, 2-hydroxy-, (S)-
- Octanenitrile, 2-hydroxy-, (2S)-
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- Inchi: 1S/C8H15NO/c1-2-3-4-5-6-8(10)7-9/h8,10H,2-6H2,1H3/t8-/m0/s1
- InChI Key: PHVRLENWLVEJEF-QMMMGPOBSA-N
- SMILES: C(#N)[C@@H](O)CCCCCC
Experimental Properties
- Density: 0.929±0.06 g/cm3(Predicted)
- Boiling Point: 256.8±13.0 °C(Predicted)
- pka: 11.52±0.20(Predicted)
Octanenitrile, 2-hydroxy-, (S)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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